Cas no 2097860-36-9 (N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide)

• Product Name: N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide
• CAS No: 2097860-36-9
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 5468754
• Update Time: 2025-05-18

N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide
• N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C18H18N4OS/c23-17(16-11-13-5-1-2-7-15(13)24-16)21-12-14-6-3-10-22(14)18-19-8-4-9-20-18/h1-2,4-5,7-9,11,14H,3,6,10,12H2,(H,21,23)
• InChI Key： VEEHJSGFTSHHOH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NCC1CCCN1C1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 338.12013238 g/mol
• Monoisotopic Mass: 338.12013238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.4
• Molecular Weight: 338.4

Additional information on N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide

N-{[1-(Pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 2097860-36-9, known as N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrimidine ring fused with a pyrrolidine moiety and a benzothiophene group. These structural elements contribute to its potential as a bioactive agent, particularly in the context of drug discovery and development.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The pyrimidine ring, a key component of this molecule, is well-known for its role in nucleic acids and has been extensively studied for its potential in anti-cancer and anti-viral therapies. Similarly, the benzothiophene group is recognized for its ability to modulate various biological pathways, making it a valuable component in the design of bioactive molecules.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Recent research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, including Aurora kinases and Src family kinases. These findings suggest that it could serve as a lead compound for the development of targeted therapies aimed at these disease states.

In addition to its kinase inhibitory properties, this compound has also shown promise in modulating other therapeutic targets. For instance, studies have indicated that it may possess anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This dual functionality underscores the versatility of this molecule and highlights its potential as a multi-targeted therapeutic agent.

The synthesis of N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide involves a series of carefully designed organic reactions. The process typically begins with the preparation of the pyrimidine ring, followed by the construction of the pyrrolidine moiety and its subsequent coupling with the benzothiophene group. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, resulting in higher yields and improved purity levels.

From an analytical standpoint, this compound has been characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided valuable insights into its molecular structure and conformational properties, which are critical for understanding its biological activity.

In terms of applications, this compound holds significant potential in both preclinical and clinical research settings. Its ability to modulate key biological targets makes it an attractive candidate for further investigation into its efficacy and safety profiles. Moreover, ongoing studies are exploring its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for determining its suitability as a drug candidate.

Looking ahead, the development of N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-1-benzothiophene-2-carboxamide represents a promising avenue for advancing our understanding of heterocyclic chemistry and its applications in drug discovery. As research continues to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play a pivotal role in the development of innovative treatments for various diseases.